N-(3-chloro-4-methylphenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[2-[(3-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H19ClN4O2S/c1-12-4-3-5-14(8-12)23-19(27)25-20-24-16(11-28-20)10-18(26)22-15-7-6-13(2)17(21)9-15/h3-9,11H,10H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: IWRUMFKAWFBIME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)C)Cl
• Molecular Formula: C20H19ClN4O2S
• Molecular Weight: 414.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide, also known as CTU, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. CTU is a thiazole derivative that has been shown to exhibit potent anticancer properties and has been extensively studied for its mechanism of action and biochemical effects.

Scientific Research Applications

Synthesis and Biological Activities

Anticancer and Antimicrobial Properties

Thiazole derivatives have been synthesized and evaluated for their potential anticancer and antimicrobial activities. For instance, N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides have shown selective cytotoxicity against human lung adenocarcinoma cells, with some compounds exhibiting high apoptosis percentages (Evren et al., 2019). Additionally, thiazole compounds containing mercapto groups have demonstrated promising antibacterial and antifungal activities (Mahajan et al., 2008).

Urease Inhibition

Some thiazole derivatives, such as N-(6-(p-tolyl)benzo[d]thiazol-2-yl)acetamide, have been found to significantly inhibit urease activity, suggesting potential applications in combating diseases caused by urease-producing pathogens (Gull et al., 2016).

Anticonvulsant Evaluation

Research on indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide has highlighted significant anticonvulsant activity, indicating their potential use in treating seizure disorders (Nath et al., 2021).

Optoelectronic and Photochemical Applications

Photo-degradation Studies

Investigations into the photo-degradation behavior of thiazole-containing compounds can provide valuable information for developing stable pharmaceuticals and other chemicals exposed to light (Wu et al., 2007).

Photovoltaic Efficiency

Thiazole-based polythiophenes have been studied for their optoelectronic properties, showing promise as photosensitizers in dye-sensitized solar cells (DSSCs), which could lead to advances in renewable energy technologies (Camurlu & Guven, 2015).